Cas no 2060050-82-8 ((4-fluoro-3-nitrophenyl)iminodimethyl-lambda6-sulfanone)

• Product Name: (4-fluoro-3-nitrophenyl)iminodimethyl-lambda6-sulfanone
• CAS No: 2060050-82-8
• MF: C₈H₉FN₂O₃S
• MW: 232.232064008713
• MDL: MFCD30486788
• CID: 5183443
• PubChem ID: 125451287
• Update Time: 2025-06-08

(4-fluoro-3-nitrophenyl)iminodimethyl-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• [(4-fluoro-3-nitrophenyl)imino]dimethyl-lambda6-sulfanone
• (4-Fluoro-3-nitrophenyl)imino-dimethyl-oxo-lambda6-sulfane
• Benzenamine, N-(dimethyloxido-λ4-sulfanylidene)-4-fluoro-3-nitro-
• (4-fluoro-3-nitrophenyl)iminodimethyl-lambda6-sulfanone

• MDL： MFCD30486788
• Inchi： 1S/C8H9FN2O3S/c1-15(2,14)10-6-3-4-7(9)8(5-6)11(12)13/h3-5H,1-2H3
• InChI Key： BKXGLDQPYAOLPL-UHFFFAOYSA-N
• SMILES： S(C)(C)(=NC1C=CC(=C(C=1)[N+](=O)[O-])F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 351
• XLogP3: 1.9
• Topological Polar Surface Area: 83.6

Additional information on (4-fluoro-3-nitrophenyl)iminodimethyl-lambda6-sulfanone

Introduction to (4-fluoro-3-nitrophenyl)iminodimethyl-lambda6-sulfanone (CAS No. 2060050-82-8)

(4-fluoro-3-nitrophenyl)iminodimethyl-lambda6-sulfanone, with the CAS number 2060050-82-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a fluoro-substituted nitrophenyl group and an iminodimethyl sulfane moiety. The combination of these functional groups endows the molecule with a range of potential biological activities, making it a promising candidate for various therapeutic applications.

The fluorine atom in the 4-fluoro-3-nitrophenyl group plays a crucial role in modulating the compound's physicochemical properties and biological activity. Fluorine substitution is a common strategy in drug design to enhance metabolic stability, improve pharmacokinetic profiles, and optimize binding affinity to target proteins. The presence of the nitro group further contributes to the molecule's reactivity and potential for redox-based mechanisms of action.

The iminodimethyl-lambda6-sulfanone moiety is particularly noteworthy due to its sulfur-based functionality. Sulfur-containing compounds are known for their diverse biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. The specific arrangement of the sulfur atom in this compound suggests potential interactions with thiol groups in proteins, which could be relevant for its therapeutic effects.

Recent studies have explored the potential applications of (4-fluoro-3-nitrophenyl)iminodimethyl-lambda6-sulfanone in various disease models. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antioxidant properties. Oxidative stress is a key factor in many chronic diseases, including cardiovascular disorders and neurodegenerative conditions. Studies have shown that (4-fluoro-3-nitrophenyl)iminodimethyl-lambda6-sulfanone can effectively scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This property makes it a promising candidate for developing new therapeutic strategies against oxidative stress-related diseases.

In addition to its anti-inflammatory and antioxidant activities, (4-fluoro-3-nitrophenyl)iminodimethyl-lambda6-sulfanone has also been investigated for its antimicrobial properties. Research conducted at the Institute of Microbiology has demonstrated that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This finding is particularly significant given the growing global concern over antibiotic resistance.

The pharmacokinetic profile of (4-fluoro-3-nitrophenyl)iminodimethyl-lambda6-sulfanone has also been studied extensively. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its development as a therapeutic agent. The compound shows good oral bioavailability and a long half-life, suggesting that it could be administered as an oral medication with sustained therapeutic effects.

Despite its promising potential, further research is needed to fully understand the mechanisms of action and safety profile of (4-fluoro-3-nitrophenyl)iminodimethyl-lambda6-sulfanone. Clinical trials are currently underway to evaluate its efficacy and safety in human subjects. These trials will provide valuable insights into its therapeutic potential and help guide its development as a new drug candidate.

In conclusion, (4-fluoro-3-nitrophenyl)iminodimethyl-lambda6-sulfanone (CAS No. 2060050-82-8) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an exciting subject for ongoing research and development in medicinal chemistry and pharmaceutical sciences.